Cas no 952988-05-5 (1-4-(5,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(5,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one
• CAS No: 952988-05-5
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 5506570
• Update Time: 2025-05-20

1-4-(5,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• 1-4-(5,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

• Inchi： 1S/C15H19N3OS/c1-10-8-13-14(9-11(10)2)20-15(16-13)18-6-4-17(5-7-18)12(3)19/h8-9H,4-7H2,1-3H3
• InChI Key： YVQXMKBTMZFFMB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=CC(C)=C(C)C=C3S2)CC1)C

Additional information on 1-4-(5,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

Compound CAS No. 952988-05-5: 1-(4-(5,6-Dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl)ethanone

The compound with CAS No. 952988-05-5, commonly referred to as 1-(4-(5,6-Dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl)ethanone, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structural features, which include a benzothiazole ring system and a piperazine moiety. The presence of these functional groups makes it a versatile molecule with diverse chemical properties.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as multicomponent reactions and transition metal catalysis. These methods not only enhance the efficiency of synthesis but also allow for the exploration of its structural variations. The benzothiazole core, known for its aromatic stability and electronic properties, has been extensively studied in the context of pharmaceuticals and materials science.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The piperazine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. Combined with the electron-withdrawing nature of the benzothiazole group, this molecule exhibits promising pharmacokinetic properties, including improved bioavailability and target specificity.

Moreover, the compound's structural flexibility allows for further functionalization, enabling researchers to explore its role in areas such as cancer therapy, antimicrobial agents, and neurodegenerative disease treatments. Recent studies have highlighted its ability to modulate key cellular pathways, making it a compelling candidate for preclinical testing.

In terms of physical properties, this compound demonstrates remarkable stability under various conditions, which is crucial for its practical applications. Its solubility profile has been optimized through careful design, ensuring compatibility with both aqueous and organic solvents. This attribute is particularly valuable in large-scale manufacturing processes.

The synthesis of 1-(4-(5,6-Dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl)ethanone involves a series of well-defined steps that ensure high purity and consistency. The use of advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has been instrumental in confirming its structure and verifying its quality.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Collaborative efforts between academic institutions and industry partners are paving the way for innovative solutions in fields such as biotechnology, nanotechnology, and green chemistry. The integration of computational modeling tools has further accelerated the discovery process by predicting optimal conditions for synthesis and application.

In conclusion, the compound with CAS No. 952988-05-5 represents a significant advancement in modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activity, positions it as a key player in future scientific endeavors.